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Compound of Interest

Compound Name: Emb-fubinaca
CAS No.: 2365470-94-4
Cat. No.: B3026405
Get Quote
. J

FOR RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT PURPOSES ONLY

Introduction

EMB-FUBINACA is a potent synthetic cannabinoid that has been identified in illicit drug
markets. As a research chemical and a compound of interest in forensic and clinical toxicology,
robust analytical methods for its identification and quantification are crucial. Gas
chromatography-mass spectrometry (GC-MS) is a widely used technique for the analysis of
synthetic cannabinoids due to its high sensitivity and specificity. This document provides
detailed application notes and protocols for the qualitative and quantitative analysis of EMB-
FUBINACA in various matrices using GC-MS.

Chemical Information
¢ |[UPAC Name: ethyl (1-(4-fluorobenzyl)-1H-indazole-3-carbonyl)-L-valinate

e Molecular Formula: C22H24FN30s3

e Molecular Weight: 397.5 g/mol
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Experimental Protocols
Sample Preparation

The choice of sample preparation method depends on the matrix. Below are protocols for
common matrices.

a) Solid Materials (e.g., Herbal Mixtures, Powders)

This protocol is adapted from common solvent extraction methods for synthetic cannabinoids.

[1]
e Homogenization: Ensure the solid material is homogenous by grinding or blending.

e Weighing: Accurately weigh approximately 100 mg of the homogenized sample into a
centrifuge tube.

o Extraction:

[¢]

Add 10 mL of methanol to the sample.[1]

o

Sonicate the mixture at 50°C for 15 minutes.[1]

o

Centrifuge the sample to pellet the solid material.

[¢]

Carefully collect the supernatant.

[¢]

Repeat the extraction process on the remaining solid with another 10 mL of methanol and
combine the supernatants.[1]

« Filtration: Filter the combined supernatant through a 0.45 pum syringe filter into a clean vial.

 Dilution: Dilute the filtered extract with an appropriate solvent (e.g., chloroform) to a
concentration suitable for GC-MS analysis (e.g., ~4 mg/mL for qualitative analysis).

b) Biological Matrices (e.g., Blood, Plasma, Urine)

This protocol outlines a general liquid-liquid extraction (LLE) procedure. For urine samples, a
hydrolysis step is often necessary to cleave glucuronide conjugates.[2]
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e Hydrolysis (for Urine):

o To 2.5 mL of urine, add 0.3 mL of 20% hydrochloric acid.[2]

o Heat the sample at 60-70°C for 60 minutes.[2]

o Allow the sample to cool to room temperature.
e pH Adjustment:

o Add agueous ammonia (25%) dropwise to the sample until the pH is between 8 and 9.[2]
» Extraction:

o For blood/plasma, to 2 mL of the sample, add 5 mL of a saturated ammonium sulfate
solution and a few drops of 0.1M HCI, then vortex for 3 minutes and centrifuge. Collect the
supernatant.[2]

o Add 10 mL (for urine) or 20 mL (for blood supernatant) of ethyl acetate to the sample in a
falcon tube.[2]

o Shake vigorously for 4 minutes.[2]
o Centrifuge to separate the layers.
e Evaporation and Reconstitution:
o Transfer the organic (upper) layer to a clean glass tube.

o Evaporate the solvent to dryness under a gentle stream of nitrogen at approximately 45°C.

[2]

o Reconstitute the dried extract in a suitable volume of an appropriate solvent (e.g., 50-100
pL of ethyl acetate or chloroform) for GC-MS analysis.

GC-MS Instrumentation and Parameters

The following parameters are based on a validated method for the analysis of EMB-
FUBINACA.
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Table 1: GC-MS Method Parameters for EMB-FUBINACA Analysis

Parameter Setting

Gas Chromatograph Agilent Gas Chromatograph (or equivalent)
Injection Mode Split

Split Ratio 25:1

Injector Temperature 280°C

Injection Volume 1L

Carrier Gas Helium

Flow Rate 1.5 mL/min

HP-5 (or equivalent 5% phenyl-
GC Column methylpolysiloxane), 30 m x 0.25 mm ID, 0.25

pum film thickness

Oven Program

Initial Temperature 100°C, hold for 1.0 min
Ramp Rate 12°C/min to 280°C
Final Temperature 280°C, hold for 9.0 min
Mass Spectrometer Agilent MS Detector (or equivalent)
MSD Transfer Line 280°C
MS Source Temp. 230°C
MS Quad Temp. 150°C
lonization Mode Electron lonization (EI)
lonization Energy 70 eV
Acquisition Mode Scan
Mass Scan Range 30-550 amu
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Note: The retention time for EMB-FUBINACA under these conditions is approximately 18.428
minutes.

Data Presentation
Mass Spectral Data

The mass spectrum of EMB-FUBINACA is characterized by several key fragments. The
molecular ion is often weak or absent in EI-MS.

Table 2: Characteristic Mass Fragments of EMB-FUBINACA (from EI-MS)

miz Relative Intensity Proposed Fragment
(Approx.) Structure

397 Low [M]*+

352 Moderate [M - C2Hs0]*

326 Moderate [M - CaHoO2]*

253 High [C1sH10FN20]*

145 Moderate [CsHsN20]*

109 High [C7HeF]* (Fluorobenzyl cation)

Note: Relative intensities are estimated from available mass spectra and may vary depending
on the instrument and tuning.

Method Validation Data (Reference)

The following data for the related compound AMB-FUBINACA can be used as a reference for
expected method performance.

Table 3: Method Validation Parameters for a similar Synthetic Cannabinoid (AMB-FUBINACA)
in Biological Matrices
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Parameter Result

Linearity Range 0.5 - 1000 ng/mL][3]

Correlation Coefficient (r?) > 0.99[3]

Limit of Detection (LOD) 1.5 pg/mL (in seized materials)[1]

Limit of Quantitation (LOQ) 4.5 pg/mL (in seized materials)[1]

Intra-day Precision (RSD%) <15%

Inter-day Precision (RSD%) 2.54% - 3.94%][3]

Accuracy (Bias%) 9.44%)]3]

Recovery 98 - 102% (in seized materials)[1]
Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the GC-MS analysis of EMB-
FUBINACA.
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Caption: General workflow for GC-MS analysis of EMB-FUBINACA.

Fragmentation Pathway

This diagram illustrates the proposed major fragmentation pathways of EMB-FUBINACA in an
electron ionization source.
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Caption: Proposed fragmentation of EMB-FUBINACA in EI-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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